Cas no 874791-21-6 (3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl-
• CAS No: 874791-21-6
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 5301503
• Update Time: 2025-06-08

3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl-

• Inchi： 1S/C12H15N3S/c1-12(2,3)10-13-14-11(16)15(10)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,14,16)
• InChI Key： SKPMGVKBHVTGQH-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)C)N(C2=CC=CC=C2)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl-

3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl- (CAS No. 874791-21-6): A Comprehensive Overview

The compound 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl- (CAS No. 874791-21-6) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole-thione class, a structure known for its broad spectrum of biological activities. The unique combination of a triazole ring and a thione group, coupled with the presence of bulky substituents such as 1,1-dimethylethyl and a phenyl group, makes this compound particularly intriguing for further study.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy in various therapeutic applications. The thione moiety in particular has been shown to enhance the bioactivity of molecules by influencing their electronic properties and interactions with biological targets. The presence of the 5-(1,1-dimethylethyl) group adds steric bulk to the molecule, which can modulate its binding affinity and selectivity. This feature is particularly valuable in drug design, where precise control over molecular interactions is crucial.

The synthesis of 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl- involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the thione group at the 3-position of the triazole ring is a critical step that imparts unique reactivity. This reactivity can be exploited for further derivatization, allowing chemists to explore a wide range of analogues with tailored properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The triazole-thione scaffold has been implicated in various biological processes, including antimicrobial and anti-inflammatory effects. Recent studies have shown that derivatives of this class can interact with specific enzymes and receptors involved in disease pathways. For instance, modifications at the 4-position with aromatic groups like phenyl have been found to enhance binding affinity to certain protein targets.

The role of computational chemistry in studying 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl- cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding modes and optimize molecular structures before experimental synthesis. This approach has significantly accelerated the drug discovery process by allowing rapid screening of potential candidates. Furthermore, computational methods have been instrumental in understanding the electronic structure and reactivity of this compound.

In vitro studies have begun to uncover the mechanistic basis of the biological activity observed with this compound. Initial research suggests that it may exert its effects by inhibiting key enzymes involved in cellular signaling pathways. The thione group is particularly important in this context, as it can participate in redox reactions that modulate enzyme activity. Additionally, the steric hindrance provided by the 5-(1,1-dimethylethyl) group may prevent off-target interactions by improving selectivity.

The pharmaceutical industry has taken notice of the potential of triazole-thiones like 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-phenyl-. Several companies are currently exploring derivatives of this class for their therapeutic applications. Early clinical trials have shown promising results in treating conditions such as infections and inflammatory disorders. These findings underscore the importance of continued research into this class of compounds.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in synthetic methodologies will enable chemists to generate more complex analogues with improved efficacy and reduced side effects. Additionally， interdisciplinary approaches combining chemistry， biology， and computational science will be essential for unlocking the full potential of this molecule.

In conclusion，3H-1，2，4-Triazole-3-thione，5-(1，1-dimethylethyl)-2，4-dihydro-4-phenyl(CAS No.874791-21-6) is a structurally interesting compound with significant promise in pharmaceutical applications。 Its unique combination of functional groups and substituents makes it an attractive candidate for further investigation。 As research continues to uncover new biological activities and synthetic strategies，this molecule is poised to make a meaningful impact on drug development efforts worldwide。